4-Phenylpyridine;2,4,6-trinitrophenol

• CAS No.: 1052-81-9
• Molecular Formula: C17H12N4O7
• Molecular Weight: 384.3 g/mol
• IUPAC Name: 4-phenylpyridine;2,4,6-trinitrophenol
• InChI: InChI=1S/C11H9N.C6H3N3O7/c1-2-4-10(5-3-1)11-6-8-12-9-7-11;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-9H;1-2,10H
• InChI Key: QPNZSCDZOOSDGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=NC=C2.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Description

The 4-Phenylpyridine;2,4,6-trinitrophenol complex is a chemical compound supplied for research applications only. Its components are of significant interest in materials science, particularly in the development of advanced luminescent sensors. 2,4,6-Trinitrophenol (TNP) is a nitroaromatic compound widely used in explosives and industrial operations such as the production of dyes, pyrotechnics, matches, and rocket fuel . Due to its environmental persistence and potential to cause harm to human health (including conditions like contact dermatitis and bronchitis), the detection of TNP in aqueous media is a critical research focus for environmental protection and security . Research into cationic Iridium(III) complexes, which utilize derivatives of 4-phenylpyridine as cyclometalating ligands, has demonstrated excellent Aggregation-Induced Phosphorescence Emission (AIPE) properties . These AIPE-active complexes have been successfully employed as highly sensitive and selective phosphorescent probes for TNP in water, operating via a photo-induced electron transfer (PET) mechanism . The presence of a rotatable phenyl group on the pyridyl moiety is a key structural feature that influences the photophysical properties and sensing effectiveness of these complexes . Furthermore, studies on the microbial degradation of TNP have revealed complex pathways involving initial hydrogenation steps that form dihydride Meisenheimer complexes, followed by nitrite elimination and hydrolytic ring cleavage . This compound is strictly for research use in a controlled laboratory setting and is not intended for personal, diagnostic, or therapeutic use.

Comparison with Similar Compounds

Key Comparisons

Property	4-Phenylpyridine	Pyridine	2-Phenylpyridine
Structure	Para-substituted phenyl-pyridine	Unsubstituted pyridine	Ortho-substituted phenyl-pyridine
Basicity (pKₐ)	~1.7 (weaker base than pyridine)	~5.2	~3.0 (moderate basicity)
Coordination Chemistry	Stronger ligand due to extended π-conjugation	Weak ligand	Steric hindrance reduces metal binding
Applications	MOF synthesis, catalysis	Solvent, precursor	Limited due to steric effects

Electronic Effects : The para-phenyl group in 4-phenylpyridine enhances electron delocalization, improving its ligand properties compared to pyridine. In contrast, 2-phenylpyridine’s ortho substitution introduces steric hindrance, limiting its utility in coordination polymers .

2,4,6-Trinitrophenol (TNP) vs. Other Nitroaromatic Compounds

Explosive and Physicochemical Properties

Property	TNP	TNT (2,4,6-Trinitrotoluene)	DNP (2,4-Dinitrophenol)
Sensitivity	Extremely sensitive (detonates when dry)	Moderate sensitivity	Low sensitivity (non-explosive)
Stability	Unstable; requires wet storage	Highly stable	Stable but hygroscopic
Detonation Velocity	7,350 m/s	6,900 m/s	N/A
Toxicity	Severe (hepatotoxic, nephrotoxic)	Moderate (carcinogenic)	High (uncouples oxidative phosphorylation)

Detection Methods :

• TNP : Fluorescence quenching via carbon dots (detection limit: 0.1 μM) or Cd(II)-based coordination polymers (selective over TNT and DNP) .
• TNT: Typically detected using immunoassays or Raman spectroscopy.
• DNP : Colorimetric assays based on pH-dependent color changes.

Reactivity : TNP’s electron-deficient aromatic ring facilitates strong π-π interactions with sensor materials, enabling superior selectivity in detection compared to TNT or DNP .

2,4,6-Trinitrophenol in Sensing Technologies

• Carbon Dots : N-doped carbon dots exhibit a linear response to TNP in the 0–50 μM range, with a detection limit of 0.1 μM .
• Coordination Polymers : [Cd(4-bpd)(3-cbn)₂]ₙ shows >90% fluorescence quenching upon TNP exposure, unaffected by TNT or DNP .
• MOFs : NH₂-modified Eu(III)-MOFs detect TNP at 10⁻⁶ M levels, leveraging Förster resonance energy transfer (FRET) .

Data Tables

Table 1: Comparative Explosive Properties

Compound	Sensitivity	Storage Requirement	Detonation Velocity (m/s)
TNP	High	Wet	7,350
TNT	Moderate	Dry	6,900
DNP	Low	Dry	N/A

Table 2: Detection Limits for Nitroaromatics

Sensor Type	TNP Detection Limit	TNT Detection Limit	Reference
N-Doped Carbon Dots	0.1 μM	5 μM
Cd(II) Polymer	0.05 μM	Not detected
Eu(III)-MOF	1 μM	10 μM

Q & A

Q. What are the recommended synthetic routes for 4-phenylpyridine and 2,4,6-trinitrophenol, and how do reaction conditions influence yield?

• Answer : For 4-phenylpyridine , coupling reactions using palladium catalysts with boronic acids are effective, yielding biaryl derivatives. Substitution reactions (e.g., sodium azide) can modify substituents on the pyridine ring . For 2,4,6-trinitrophenol , nitration of phenol under controlled acidic conditions (e.g., HNO₃/H₂SO₄) is standard, but stoichiometric ratios and temperature must be optimized to avoid over-nitration. Yield variations (50–85%) are linked to solvent polarity and catalyst choice .

Q. What characterization techniques are critical for verifying the structural integrity of these compounds?

• Answer :
  • Nuclear Magnetic Resonance (NMR) : Distinguishes aromatic proton environments in 4-phenylpyridine (δ 7.2–8.6 ppm) and nitro groups in 2,4,6-trinitrophenol (δ 8.5–9.0 ppm).
  • X-ray Crystallography : Resolves crystal packing and intermolecular interactions, especially hydrogen bonding in 2,4,6-trinitrophenol .
  • Mass Spectrometry (MS) : Confirms molecular ion peaks (e.g., m/z 155 for 4-phenylpyridine; m/z 229 for 2,4,6-trinitrophenol) .

Q. How should researchers handle safety risks associated with 2,4,6-trinitrophenol in lab settings?

• Answer :
  • Storage : Keep in airtight containers away from heat sources due to explosive potential.
  • First Aid : For inhalation, move to fresh air; for skin contact, wash with soap and water. Use nitrile gloves and fume hoods during synthesis .

Advanced Research Questions

Q. How can factorial design optimize reaction parameters for synthesizing 4-phenylpyridine derivatives?

• Answer : A 2³ factorial design (factors: temperature, catalyst loading, reaction time) identifies interactions affecting yield. For example, higher Pd catalyst loading (0.5–1.0 mol%) and elevated temperatures (80–100°C) increase coupling efficiency. ANOVA analysis of variance can isolate significant variables .

Q. What computational methods predict the reactivity of 2,4,6-trinitrophenol in acid-base environments?

• Answer : Density Functional Theory (DFT) calculates charge distribution on nitro groups, revealing susceptibility to nucleophilic attack. Molecular dynamics simulations model solvation effects in aqueous vs. nonpolar solvents, showing proton transfer kinetics in acidic media .

Q. How do structural modifications of 4-phenylpyridine influence bioactivity in drug discovery?

• Answer : Introducing electron-withdrawing groups (e.g., -NO₂) at the 3-position enhances binding to kinase targets (IC₅₀ < 1 µM). Comparative SAR studies show methyl groups at the 4-position reduce metabolic degradation in hepatic microsomes .

Q. What strategies resolve contradictions in reported solubility data for 2,4,6-trinitrophenol?

• Answer : Discrepancies arise from polymorphic forms (orthorhombic vs. monoclinic). Use Hansen Solubility Parameters (HSPs) to correlate solubility with solvent polarity (δD, δP, δH). Controlled recrystallization in ethanol/water mixtures standardizes crystal form .

Q. How do intermolecular forces in 2,4,6-trinitrophenol co-crystals affect thermal stability?

• Answer : Co-crystallization with amines (e.g., 1,2-diaminoethane) forms hydrogen-bonded networks, increasing decomposition temperatures by 20–40°C. Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) quantify stability shifts .

Methodological Resources

• Data Management : Use chemical software (e.g., Schrödinger Suite) for virtual screening and reaction pathway optimization .
• Experimental Validation : Cross-validate NMR and MS data with NIST databases to ensure reproducibility .